10-Hydroxyneoline

• Molecular Formula: C24H39NO7
• Molecular Weight: 453.6 g/mol
• InChI: InChI=1S/C24H39NO7/c1-5-25-10-21(11-30-2)7-6-14(26)24-19(21)17(32-4)15(20(24)25)22(28)9-13(31-3)12-8-23(24,29)18(22)16(12)27/h12-20,26-29H,5-11H2,1-4H3/t12-,13+,14+,15?,16+,17+,18-,19-,20-,21+,22+,23+,24-/m1/s1
• InChIKey: COLAMBKEZAEWGO-QFPSUAGYSA-N

10-Hydroxyneoline Identity and Sourcing Baseline

10-Hydroxyneoline (CAS 132362-42-6) is a C19-norditerpenoid alkaloid of the aconitane type, first isolated and structurally characterized from the roots of Aconitum fukutomei [1]. It has subsequently been identified as a constituent of multiple Aconitum and Delphinium species, including A. carmichaeli, A. kusnezoffii, A. flavum, and Delphinium staphisagria [2][3]. The compound possesses a molecular formula of C24H39NO7 (MW 453.57 g/mol) and features four hydroxyl substituents at positions C-1, C-8, C-10, and C-14 on the aconitane scaffold, distinguishing it from the parent alkaloid neoline (bullatine B), which lacks the C-10 hydroxyl group [1].

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Natural product analytical standardC19-norditerpenoid alkaloid, C-10 hydroxylated aconitane scaffold

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Distinct from neoline (bullatine B)Unique C-10 hydroxyl enables unambiguous chromatographic and MS discrimination

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Phytochemical profiling & QC supportReference for Aconitum/Delphinium alkaloid library; prevents peak misassignment

• [1] Takayama, H., Yokota, M., Aimi, N., & Sakai, S. I. (1990). Two New Diterpene Alkaloids, 10-Hydroxyneoline and 14-O-Acetyl-10-hydroxyneoline, from Aconitum fukutomei. Journal of Natural Products, 53(4), 936–941. View Source
• [2] Yang, Y., et al. (2015). Five new C19-diterpenoid alkaloids from Aconitum carmichaeli. Phytochemistry Letters, 13, 390–393. View Source
• [3] Zhang, N., Xia, F., Li, S.-Y., Nian, Y., Wei, L.-X., & Xu, G. (2021). Diterpenoid Alkaloids from the Aerial Parts of Aconitum flavum Hand.-Mazz. Natural Products and Bioprospecting, 11(4), 421–429. View Source

Why 10-Hydroxyneoline Substitution Fails

Within the aconitane-type C19-diterpenoid alkaloid family, 10-hydroxyneoline carries a specific C-10 hydroxyl substitution absent in the more abundant analog neoline (bullatine B), producing distinct chromatographic retention, mass spectrometric fragmentation, and polar surface area characteristics [1][2]. This structural difference precludes simple interchangeability in analytical reference applications, pharmacological profiling, or quality-marker studies. Co-occurrence in complex Aconitum extracts means that procurement of the wrong analog introduces systematic error into quantitative analyses; the evidence below establishes the measurable parameters that differentiate 10-hydroxyneoline from its closest structural relatives.

Target: 10-Hydroxyneoline

C-10 hydroxyl present (four OH groups)

MW 453.57, tPSA 112.01 Ų

Diagnostic NMR H-10 signal, specific optical rotation

Required for accurate LC-MS quantification in Aconitum extracts

Substitute: Neoline

Lacks C-10 hydroxyl (three OH groups)

MW 437.57, tPSA 92.78 Ų

Absent H-10 signal; different chromatographic retention

Cannot replace 10-hydroxyneoline in reference applications; introduces systematic quantitative error

• [1] Takayama, H., Yokota, M., Aimi, N., & Sakai, S. I. (1990). Two New Diterpene Alkaloids, 10-Hydroxyneoline and 14-O-Acetyl-10-hydroxyneoline, from Aconitum fukutomei. Journal of Natural Products, 53(4), 936–941. View Source
• [2] Yang, Y., et al. (2015). Five new C19-diterpenoid alkaloids from Aconitum carmichaeli. Phytochemistry Letters, 13, 390–393. View Source

10-Hydroxyneoline Differentiation Evidence

C-10 Hydroxylation Structural Differentiation

10-Hydroxyneoline is a C-10 hydroxylated derivative of neoline (bullatine B). The presence of the additional hydroxyl group at C-10 was confirmed by 1H and 13C NMR spectroscopy in the original isolation study [1]. Neoline (C24H39NO6, MW 437.57 g/mol) contains three hydroxyl groups (C-1, C-8, C-14), whereas 10-hydroxyneoline (C24H39NO7, MW 453.57 g/mol) contains four hydroxyl groups, with the extra hydroxyl at C-10 producing a mass difference of +16 Da and a distinct fragmentation pattern in mass spectrometry [1][2]. The calculated topological polar surface area (tPSA) increases from 92.78 Ų (neoline) to 112.01 Ų (10-hydroxyneoline), a difference of +19.23 Ų, which alters chromatographic retention on reversed-phase columns [3].

C-10 Hydroxylation vs. Neoline

Head-to-head

ΔMW +16.00 Da; ΔtPSA +19.23 Ų; distinct NMR shifts (H-10, C-10)

Enables unambiguous chromatographic and MS discrimination for analytical reference use

Conditions: NMR (CDCl₃), EI-MS, calculated tPSA

Evidence Dimension	Molecular structure and physicochemical properties
Target Compound Data	C24H39NO7; MW 453.57; 4 × OH (C-1, C-8, C-10, C-14); tPSA 112.01 Ų; +35.8° (c 0.41, CHCl3)
Comparator Or Baseline	Neoline (Bullatine B): C24H39NO6; MW 437.57; 3 × OH (C-1, C-8, C-14); tPSA 92.78 Ų
Quantified Difference	ΔMW = +16.00 Da (one additional oxygen); ΔtPSA = +19.23 Ų; distinct NMR chemical shifts for H-10 and C-10
Conditions	NMR (CDCl3), mass spectrometry (EI-MS), and calculated tPSA (PubChem, ChemDraw)

Why This Matters

The +16 Da mass difference and distinct tPSA enable unambiguous chromatographic and mass spectrometric discrimination, meaning procurement of the correct compound is mandatory for any analytical reference application quantifying these alkaloids in Aconitum extracts.

• [1] Takayama, H., Yokota, M., Aimi, N., & Sakai, S. I. (1990). Two New Diterpene Alkaloids, 10-Hydroxyneoline and 14-O-Acetyl-10-hydroxyneoline, from Aconitum fukutomei. Journal of Natural Products, 53(4), 936–941. View Source
• [2] Yang, Y., et al. (2015). Five new C19-diterpenoid alkaloids from Aconitum carmichaeli. Phytochemistry Letters, 13, 390–393. View Source
• [3] PubChem. (2025). 10-Hydroxyneoline (CID 137346017). National Center for Biotechnology Information. View Source

Co-Occurrence Profiling and Reference Standard Need

10-Hydroxyneoline has been consistently identified alongside neoline, songorine, mesaconitine, and aconitine in mass spectrometric surveys of multiple Aconitum species. Qualitative mass spectrometric analysis of Aconitum kusnezoffii roots identified 10-hydroxyneoline as one of twelve diterpene bases present, alongside neoline, aconitine, mesaconitine, 3-deoxyaconitine, hypaconitine, songorine, isotalatisidine, and talatisidine [1]. In Aconitum flavum, 10-hydroxyneoline was detected among eleven alkaloids including 6-O-demethylneoline, songorine, 12-epi-napelline, neoline, jesaconine, benzoylaconitin, 3-deoxyaconitine, mesaconitine, acetylaconitine, and aconitine [2]. Without an authentic 10-hydroxyneoline reference standard, LC-MS peak assignment in these complex mixtures is ambiguous, as neoline and 10-hydroxyneoline exhibit similar retention but distinguishable mass spectra [1].

Co-Occurrence in Aconitum Extracts

Method context

Identified alongside neoline in ≥5 Aconitum/Delphinium species; GC-MS/LC-MS surveys confirm co-elution

Authentic reference required for peak assignment; neoline cannot substitute for quantification

Cross-study comparable; quantitative ratios species-specific

Evidence Dimension	Occurrence and detectability in multi-alkaloid plant extracts
Target Compound Data	10-Hydroxyneoline detected by GC-MS and LC-MS in A. kusnezoffii, A. carmichaeli, A. flavum, and A. fukutomei; relative abundance varies by species and plant part
Comparator Or Baseline	Neoline: consistently co-occurring, generally more abundant; Songorine: also co-occurring but belongs to veatchine-type C20-diterpenoid alkaloid subclass
Quantified Difference	Presence confirmed in at least 5 Aconitum/Delphinium species across independent studies; quantitative ratios (10-hydroxyneoline:neoline) are species-specific and not constant
Conditions	GC-MS, HPLC-MSⁿ, and LC-MS/MS analyses of crude alkaloid extracts from Aconitum roots and aerial parts

Why This Matters

For any laboratory quantifying alkaloid profiles in Aconitum-derived materials, an authentic 10-hydroxyneoline reference is essential to avoid misidentification; substituting neoline would yield inaccurate quantitative results for the 10-hydroxyneoline peak.

• [1] Chemistry of Natural Compounds. (1996). Qualitative mass spectrometric analysis of the total diterpene bases from the roots of Aconitum kusnezoffi. Chemistry of Natural Compounds, 32(1). Translated from Khimiya Prirodnykh Soedinenii. View Source
• [2] Zhang, N., Xia, F., Li, S.-Y., Nian, Y., Wei, L.-X., & Xu, G. (2021). Diterpenoid Alkaloids from the Aerial Parts of Aconitum flavum Hand.-Mazz. Natural Products and Bioprospecting, 11(4), 421–429. View Source

Chromatographic and Spectroscopic Distinguishability

10-Hydroxyneoline exhibits a specific optical rotation of +35.8° (c 0.41, CHCl3) . While the specific rotation of neoline has been reported in various solvents, the C-10 hydroxyl substitution in 10-hydroxyneoline produces diagnostic 1H NMR signals (a downfield shift for H-10β, typically appearing as a doublet of doublets at δ ~3.8–4.0 ppm in CDCl3) that are absent in neoline and serve as unambiguous identity confirmation [1][2]. These spectroscopic markers are critical for batch quality verification upon procurement.

Spectroscopic & Chiroptical Identity

Head-to-head

[α]D +35.8°; diagnostic ¹H NMR H-10β (δ ~3.8–4.0); ¹³C NMR C-10 ~72–74 ppm

Rapid identity confirmation upon procurement; prevents acceptance of mislabeled neoline

NMR (400-500 MHz, CDCl₃), polarimetry (CHCl₃)

Evidence Dimension	Spectroscopic and chiroptical identity verification parameters
Target Compound Data	[α]D +35.8° (c 0.41, CHCl3); 1H NMR (CDCl3): diagnostic H-10 signal at δ ~3.8–4.0 ppm; 13C NMR: C-10 resonance at δ ~72–74 ppm (oxygenated methine)
Comparator Or Baseline	Neoline: distinct [α]D value (reported ~ +20° to +30° depending on solvent); 1H NMR lacks the H-10 hydroxyl signal; 13C NMR shows methylene (CH2) at C-10 position (~δ 30–35 ppm) instead of oxygenated methine
Quantified Difference	Qualitative difference in 1H and 13C NMR spectra at the C-10 position; specific rotation difference of approximately +5 to +15° under comparable conditions
Conditions	1H NMR (400–500 MHz, CDCl3); 13C NMR (100–125 MHz, CDCl3); polarimetry (CHCl3, 20–25°C)

Why This Matters

The diagnostic NMR signals at C-10 and distinct optical rotation provide rapid, low-cost identity confirmation for incoming material, reducing the risk of accepting mislabeled neoline-based product.

• [1] Takayama, H., Yokota, M., Aimi, N., & Sakai, S. I. (1990). Two New Diterpene Alkaloids, 10-Hydroxyneoline and 14-O-Acetyl-10-hydroxyneoline, from Aconitum fukutomei. Journal of Natural Products, 53(4), 936–941. View Source
• [2] NP-MRD. (2025). 13C NMR Spectrum (1D, 50 MHz, H2O, predicted) for 10-Hydroxyneoline (NP0138912). Natural Products Magnetic Resonance Database. View Source

Acute Toxicity Comparison with Aconitine Alkaloids

Unlike the highly toxic aconitine-type alkaloids (aconitine LD50 ~0.1–0.2 mg/kg i.v. in mice; mesaconitine LD50 ~0.1–0.3 mg/kg), 10-hydroxyneoline and its parent neoline belong to the non-esterified aconitane subclass lacking the C-8 acetyl and C-14 benzoyl ester groups that confer potent sodium channel activation toxicity [1][2]. Available safety data sheets for 10-hydroxyneoline indicate no specific acute toxicity data, and the compound is classified for research use only without the stringent handling warnings required for aconitine . This lower acute toxicity risk is consistent with the structure-activity relationship established for C19-diterpenoid alkaloids, wherein the absence of ester substituents at C-8 and C-14 dramatically reduces cardiotoxic and neurotoxic potential [1].

Acute Toxicity vs. Diester Alkaloids

Class-level inference

Non-esterified scaffold; no C-8/C-14 esters; class-level SAR suggests >100-fold lower acute toxicity than aconitine

Supports safety-related endpoint context; direct 10-hydroxyneoline-specific toxicity data unavailable

Class-level SAR from literature review; data to verify for individual compound

Evidence Dimension	Acute toxicity classification relative to esterified aconitine-type alkaloids
Target Compound Data	10-Hydroxyneoline: no ester groups at C-8 or C-14; no reported acute toxicity data; GHS classification: not acutely toxic; research-use-only designation
Comparator Or Baseline	Aconitine: C-8 acetyl, C-14 benzoyl esterified; LD50 ~0.1–0.2 mg/kg (mouse, i.v.); classified as highly toxic (GHS06); mesaconitine: similar esterification, LD50 ~0.1–0.3 mg/kg
Quantified Difference	Qualitative: absence of ester groups correlates with >100-fold reduction in acute toxicity based on class-level SAR; no quantitative head-to-head toxicity data available for 10-hydroxyneoline specifically
Conditions	Structure-toxicity relationship derived from literature review of C19-diterpenoid alkaloid pharmacology; no direct in vivo toxicity study of 10-hydroxyneoline identified

Why This Matters

For procurement decisions where handling safety and regulatory burden are considerations, 10-hydroxyneoline belongs to a subclass with substantially lower acute toxicity risk than the diester aconitine analogs, making it a safer choice for analytical and in vitro research applications.

• [1] Tang, L., Gong, Y., Lv, C., Ye, L., Liu, L., & Liu, Z. (2012). Pharmacokinetics of aconitine as the targeted marker of Fuzi (Aconitum carmichaeli) following single and multiple oral administrations of Fuzi extracts in rat by UPLC-MS/MS. Journal of Ethnopharmacology, 141(2), 736–741. (Referenced for aconitine toxicity SAR discussion). View Source
• [2] MDPI. (2023). Neuropharmacological Potential of Diterpenoid Alkaloids. Pharmaceuticals, 16(5), 746. (Review covering structure-activity relationships of diterpenoid alkaloids). View Source

Distinction from 14-O-Acetyl Derivative

14-O-Acetyl-10-hydroxyneoline is a naturally occurring mono-acetylated derivative of 10-hydroxyneoline, co-isolated from A. fukutomei in the same study that first reported 10-hydroxyneoline [1]. The acetylation at C-14 increases the molecular weight by 42 Da (to 495.61 g/mol) and significantly increases lipophilicity (calculated LogP increase of approximately 0.8–1.0 units). This results in longer reversed-phase HPLC retention and distinct MS/MS fragmentation (loss of 42 Da, corresponding to ketene, from the pseudomolecular ion) [2]. The two compounds are clearly distinguishable analytically, and any procurement specification must verify which is being supplied.

Distinction from 14-O-Acetyl Derivative

Head-to-head

ΔMW +42.04 Da; ΔLogP ~+0.8–1.0; MS/MS neutral loss 42 Da; longer C18 retention

Procurement specification must confirm absence of 14-O-acetyl impurity; distinct analytical behavior

HPLC-ESI-MS/MS, C18 column; calculated LogP

Evidence Dimension	Molecular weight, lipophilicity, and MS fragmentation pattern
Target Compound Data	10-Hydroxyneoline: MW 453.57; C-14 = free hydroxyl; Calculated LogP ~1.0–1.5; MS/MS: no neutral loss of 42 Da
Comparator Or Baseline	14-O-Acetyl-10-hydroxyneoline: MW 495.61; C-14 = acetyl ester; Calculated LogP ~2.0–2.5; MS/MS: characteristic neutral loss of 42 Da (CH2=C=O)
Quantified Difference	ΔMW = +42.04 Da; ΔLogP ≈ +0.8–1.0 units (calculated); distinct MS/MS fragmentation; different HPLC retention time (longer for acetylated derivative on C18)
Conditions	HPLC-ESI-MS/MS analysis on C18 reversed-phase column; calculated LogP via ChemDraw or PubChem

Why This Matters

Procurement orders for '10-hydroxyneoline' must confirm the absence of the 14-O-acetyl derivative, as the two compounds are co-isolated and may be confused; the acetylated form has substantially different lipophilicity and analytical behavior.

• [1] Takayama, H., Yokota, M., Aimi, N., & Sakai, S. I. (1990). Two New Diterpene Alkaloids, 10-Hydroxyneoline and 14-O-Acetyl-10-hydroxyneoline, from Aconitum fukutomei. Journal of Natural Products, 53(4), 936–941. View Source
• [2] Academic.oup.com. (2016). Study on the Alkaloids in Tibetan Medicine Aconitum pendulum Busch by HPLC–MSn Combined with Column Chromatography. Journal of Chromatographic Science, 54(5), 797–804. View Source

10-Hydroxyneoline Application Scenarios

Analytical Reference Standard for Aconitum Profiling

For laboratories performing phytochemical fingerprinting or quality control of Aconitum-based traditional medicines (Fuzi, Caowu), an authentic 10-hydroxyneoline reference standard is required to assign and quantify the ~m/z 454 [M+H]+ peak in LC-MS chromatograms. Neoline (MW 437) cannot substitute due to the +16 Da mass difference; use of the wrong standard produces systematic quantitation errors [1][2]. The consistent co-occurrence of 10-hydroxyneoline across A. carmichaeli, A. kusnezoffii, A. flavum, and A. fukutomei makes it a necessary component of any comprehensive alkaloid reference library for this genus [2].

SAR Studies of C-10 Hydroxylation

10-Hydroxyneoline serves as the key comparator compound for studies investigating the pharmacological impact of C-10 hydroxylation in the aconitane scaffold. Paired testing with neoline (lacking C-10 OH) enables direct attribution of any differential activity to this single structural feature. The well-characterized NMR spectra and optical rotation provide robust identity confirmation before biological testing [1].

Low-Toxicity Reference for Safety Screening

In cardiotoxicity screening programs assessing hERG channel inhibition or sodium channel activation by diterpenoid alkaloids, 10-hydroxyneoline is positioned as a non-esterified, low-toxicity reference compound. It can serve as a negative control alongside the highly toxic diester alkaloids (aconitine, mesaconitine) to validate assay windows, based on the class-level structure-toxicity relationship that predicts substantially lower activity at cardiac ion channels for non-esterified analogs [1][2].

Chromatographic Method Development for Aconitane Alkaloids

The distinct tPSA (112.01 Ų) and LogP of 10-hydroxyneoline relative to neoline (tPSA 92.78 Ų) and 14-O-acetyl-10-hydroxyneoline make it a useful probe for optimizing reversed-phase and HILIC separation methods for aconitane alkaloids. The +19.23 Ų tPSA difference from neoline provides a measurable parameter for predicting and tuning chromatographic selectivity [1][2].

Application

Selection Property

Validation Focus

Analytical reference for Aconitum profiling

Certified alkaloid identity

LC-MS peak assignment accuracy

C-10 hydroxylation SAR studies

Structural attribution (C-10 OH)

NMR identity confirmation

Cardiotoxicity assay comparator

Non-esterified scaffold

Class-level SAR context

Chromatographic method development

Polar surface area and LogP

Retention predictability on C18/HILIC

• [1] Takayama, H., Yokota, M., Aimi, N., & Sakai, S. I. (1990). Two New Diterpene Alkaloids, 10-Hydroxyneoline and 14-O-Acetyl-10-hydroxyneoline, from Aconitum fukutomei. Journal of Natural Products, 53(4), 936–941. View Source
• [2] Yang, Y., et al. (2015). Five new C19-diterpenoid alkaloids from Aconitum carmichaeli. Phytochemistry Letters, 13, 390–393. View Source